Methyl 5-hydroxyoxindole-3-acetate
Overview
Description
Methyl 5-hydroxyoxindole-3-acetate (MeO-oxIAA) is a specialized metabolite found in quinoa (Chenopodium quinoa Willd.). Quinoa is a pseudocereal originating from South America’s Andean regions and is known for its high nutritional value. MeO-oxIAA belongs to the oxindoleacetate conjugates class and has recently been identified in quinoa seeds .
Synthesis Analysis
Molecular Structure Analysis
Chemical Reactions Analysis
MeO-oxIAA participates in various chemical reactions, including glycosylation and esterification. Its glycosides and phenoyl substituents have been characterized using advanced mass spectrometry techniques .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis and Metabolite Studies
Methyl indole-3-acetate, a compound related to Methyl 5-hydroxyoxindole-3-acetate, undergoes simultaneous iridium-catalyzed borylations to deliver diboronate, which upon oxidation-hydrolysis yields Methyl 7-hydroxyoxindole-3-acetate. This compound is an antioxidant and an endogenous metabolite of indole-3-acetic acid found in corn, illustrating a synthesis route with applications in studying plant metabolites (Homer & Sperry, 2014).
Oxidation Pathways in Plants
In rice bran, new metabolites related to IAA (Indole-3-acetic acid) were isolated, including this compound. This suggests an oxidation pathway from IAA to β-acid in rice seed, demonstrating its role in plant biochemistry (Kinashi, Suzuki, Takeuchi, & Kawarada, 1976).
Ergot Fungus Metabolism
This compound was identified as a major product when the ergot fungus (Claviceps purpurea) was fed with indole-3-acetic acid (IAA). This indicates its role in the fungus's metabolism, possibly as a detoxication product (Teuscher & Teuscher, 1965).
Influence on Glioma Cell Proliferation and Metabolism
A study on a 3-acetyl analogue of 5-hydroxyindole (related to this compound) showed effects on rat C6 glioma cell functions, like reduction of mitochondrial membrane potential and induction of autophagy. This suggests potential applications in understanding and potentially treating glioma (Panada, Klopava, Kulahava, Faletrov, Horetski, Frolova, Koran, Fomina, & Shkumatov, 2022).
Antiproliferative and Proapoptotic Properties
Endogenous oxindoles like 5-Hydroxyoxindole have been identified as antiproliferative and proapoptotic, suggesting their potential utility in cancer research and therapy. These properties highlight the biological significance of compounds like this compound in physiological processes and medical applications (Cane, Tournaire, Barritault, & Crumeyrolle‐Arias, 2000).
Properties
IUPAC Name |
methyl 2-(5-hydroxy-2-oxo-1,3-dihydroindol-3-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-16-10(14)5-8-7-4-6(13)2-3-9(7)12-11(8)15/h2-4,8,13H,5H2,1H3,(H,12,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQPVNWBNDOFPBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1C2=C(C=CC(=C2)O)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10812994 | |
Record name | Methyl (5-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10812994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61935-05-5 | |
Record name | Methyl (5-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10812994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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